Cas no 18999-28-5 (2-Heptenoic acid)
2-Heptenoic acid Properties
Names and Identifiers
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- 2-Heptenoic acid
- 2-Heptenoic Acid (contains 3-Heptenoic Acid)
- HEPT-2-ENOIC ACID
- Hept-2-ensaeure
- RARECHEM AL BK 0163
- (2E)-2-Heptenoic acid
- TRANS-2-HEPTENOIC ACID
- 2-HEPTENOIC ACID 97%
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- MFCD00014019
- YURNCBVQZBJDAJ-AATRIKPKSA-N
- InChI=1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/b6-5+
- C(O)(=O)/C=C/CCCC
Computed Properties
- 128.08400
- 1
- 2
- 4
- 128.08373
- 9
- 106
- 0
- 0
- 0
- 1
- 0
- 1
- 2.1
- 0
- 37.3
Experimental Properties
- 1.81740
- 37.30000
- 1.4540-1.4580
- 122°C/11.5mmHg(lit.)
- 133.4 °C
- Uncertain
- Uncertain
- 0.95
2-Heptenoic acid Security Information
2-Heptenoic acid Customs Data
- 2916190090
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China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
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2-Heptenoic acid Related Literature
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2. Friedel–Crafts reactions of alkenones with benzeneMartin F. Ansell,S. Aleem Mahmud J. Chem. Soc. Perkin Trans. 1 1973 2789
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3. Isolation of proposed intermediates in the biosynthesis of mycinamicinsKenji Kinoshita,Satoshi Takenaka,Mitsuo Hayashi J. Chem. Soc. Chem. Commun. 1988 943
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4. Isolation and identification of amides from Piper callosum. Synthesis of pipercallosine and pipercallosidineBrian G. Pring J. Chem. Soc. Perkin Trans. 1 1982 1493
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Hans Br?uner-Osborne,Lennart Bunch,Nathalie Chopin,Fran?ois Couty,Gwilherm Evano,Anders A. Jensen,Mie Kusk,Birgitte Nielsen,Nicolas Rabasso Org. Biomol. Chem. 2005 3 3926
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M. F. Ansell,J. C. Emmett,R. V. Coombs J. Chem. Soc. C 1968 217
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Lothar Brecker,Mateja Pogorevc,Herfried Griengl,Walter Steiner,Thomas Kappe,Douglas W. Ribbons New J. Chem. 1999 23 437
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